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Compound of Interest

Compound Name: Kadsurenin C

Cat. No.: B15572062 Get Quote

Essential Safety and Handling Guide for
Kadsurenin C
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

Kadsurenin C, a potent bioactive lignan. The following procedural guidance is designed to

ensure the safe and effective use of this compound in a laboratory setting.

Compound Information
Kadsurenin C is a lignan compound isolated from Piper futokadsura. It is a potent and specific

antagonist of the Platelet-Activating Factor (PAF) receptor.

Property Value

Chemical Formula C₂₁H₂₆O₅

Molecular Weight 358.43 g/mol

Appearance Solid (presumed)

Solubility
Soluble in organic solvents such as DMSO and

ethanol
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Hazard Identification and Precautionary Measures
While a specific Safety Data Sheet (SDS) for Kadsurenin C is not readily available, its potent

biological activity as a PAF receptor antagonist necessitates careful handling. PAF is a key

mediator of inflammation, allergic responses, and platelet aggregation. Antagonizing its effects

may have physiological consequences.

Potential Hazards:

May interfere with inflammatory and immune responses.

May affect platelet function and blood coagulation.

The toxicological properties have not been fully investigated.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P262: Do not get in eyes, on skin, or on clothing.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Kadsurenin C to determine the

appropriate level of PPE. The following are minimum requirements:
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PPE Item Specification Purpose

Gloves
Nitrile or other chemical-

resistant gloves.
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes

or dust.

Lab Coat Standard laboratory coat. To protect clothing and skin.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended for

handling the solid compound

or preparing stock solutions. If

weighing the powder, a

respirator may be necessary to

avoid inhalation.

To prevent inhalation of the

compound.

Operational Plan: Handling and Storage
Receiving and Unpacking:

Inspect the package for any damage upon receipt.

Wear appropriate PPE when opening the package in a designated area, preferably a fume

hood.

Verify the compound identity and quantity against the order.

Preparation of Stock Solutions:

Perform all work in a chemical fume hood.

Ensure all glassware is clean and dry.

Weigh the required amount of Kadsurenin C using an analytical balance with a draft shield.

Add the desired solvent (e.g., DMSO) to the vial containing the compound.
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Cap the vial and vortex or sonicate until the compound is fully dissolved.

Clearly label the stock solution with the compound name, concentration, solvent, and date of

preparation.

Storage:

Store the solid compound and stock solutions in a tightly sealed container.

Protect from light.

Store in a cool, dry, and well-ventilated area, away from incompatible materials.

Recommended storage is at -20°C for long-term stability.

Disposal Plan
All waste materials contaminated with Kadsurenin C should be treated as hazardous chemical

waste.

Solid Waste: Collect any solid waste (e.g., contaminated weigh paper, pipette tips) in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Kadsurenin C in a sealed and labeled

hazardous waste container. Do not pour down the drain.

Disposal: Dispose of all waste through your institution's hazardous waste management

program, following all local, state, and federal regulations.

Quantitative Data
The following table summarizes the known quantitative data for Kadsurenin C's biological

activity.
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Parameter Value Assay Conditions Reference

Ki for PAF Receptor

Binding
2 x 10⁻¹² mol/L

Washed rabbit

platelets
[1]

IC₅₀ for PAF-induced

platelet aggregation

(Natural Product)

1 x 10⁻⁷ M Rabbit platelets [2]

IC₅₀ for PAF-induced

platelet aggregation

(Racemic Mixture)

2 x 10⁻⁷ M Rabbit platelets [2]

IC₅₀ for PAF-induced

platelet aggregation
2.6 µmol/L Rabbit platelets [1]

Experimental Protocols and Visualizations
Experimental Workflow: In Vitro PAF Receptor Antagonism Assay

The following diagram outlines a typical workflow for assessing the PAF receptor antagonist

activity of Kadsurenin C.
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Preparation

Assay

Data Analysis

Prepare washed rabbit platelets

Incubate platelets with Kadsurenin C or vehicle

Prepare Kadsurenin C stock solution Prepare PAF solution

Stimulate platelets with PAF

Measure platelet aggregation

Generate dose-response curve

Calculate IC50 value

Click to download full resolution via product page

In vitro PAF receptor antagonism assay workflow.

Signaling Pathway: Kadsurenin C Inhibition of PAF Signaling
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Platelet-Activating Factor (PAF) signals through its G-protein coupled receptor (GPCR), leading

to the activation of Phospholipase C (PLC). PLC cleaves PIP₂ into IP₃ and DAG, which

subsequently leads to an increase in intracellular calcium and activation of Protein Kinase C

(PKC), ultimately resulting in platelet aggregation. Kadsurenin C acts as a competitive

antagonist at the PAF receptor, blocking these downstream signaling events.
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Kadsurenin C antagonism of the PAF signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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